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Compound of Interest

Compound Name: SN40 hydrochloride

Cat. No.: B10861296 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
SN40 hydrochloride is a potent inhibitor of amino acid transport (AAT), targeting several

transporters including Alanine, Serine, Cysteine-preferring Transporter 2 (ASCT2) and various

Excitatory Amino Acid Transporters (EAATs).[1][2][3] Its ability to modulate amino acid uptake

makes it a valuable tool in cancer research and other therapeutic areas where amino acid

metabolism is dysregulated.[1][2][3] This document provides detailed protocols for the

preparation, storage, and handling of SN40 hydrochloride stock solutions using dimethyl

sulfoxide (DMSO) as a solvent.

Physicochemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of SN40 hydrochloride is

essential for accurate stock solution preparation and experimental design.
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Property Value Source

Molecular Weight 332.82 g/mol [1][3]

CAS Number 2768663-15-4 [1][3]

Appearance White to off-white solid [1]

Solubility in DMSO 100 mg/mL (300.46 mM) [1]

Storage of Solid
4°C, sealed, away from

moisture
[1]

Note: Hygroscopic DMSO can significantly impact the solubility of the product; it is

recommended to use newly opened DMSO.[1]

Experimental Protocols
SN40 hydrochloride powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Ultrasonic bath (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

This protocol describes the preparation of a 100 mM stock solution of SN40 hydrochloride in

DMSO.

Pre-weighing Preparation: Ensure the analytical balance is calibrated and level. Place a

sterile microcentrifuge tube on the balance and tare.
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Weighing SN40 Hydrochloride: Carefully weigh 33.28 mg of SN40 hydrochloride powder

into the tared microcentrifuge tube.

Adding DMSO: Using a calibrated pipette, add 1 mL of anhydrous DMSO to the

microcentrifuge tube containing the SN40 hydrochloride powder.

Dissolution: Cap the tube securely and vortex thoroughly until the powder is completely

dissolved. If necessary, sonicate the solution in an ultrasonic bath for short intervals to aid

dissolution.[1] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1][4] Label each aliquot clearly

with the compound name, concentration, date of preparation, and solvent.

For convenience, the following table provides the required mass of SN40 hydrochloride to

prepare stock solutions of different concentrations in 1 mL of DMSO.

Desired Concentration (mM)
Mass of SN40 Hydrochloride for 1 mL
DMSO (mg)

1 0.33

5 1.66

10 3.33

50 16.64

100 33.28

Storage and Stability
Proper storage of the SN40 hydrochloride stock solution is critical to maintain its stability and

efficacy.
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Storage Condition Duration Recommendations

-20°C 1 month
Suitable for short-term storage.

[1][4]

-80°C 6 months
Recommended for long-term

storage.[1][4]

Important Considerations:

Always store aliquots in sealed containers to protect from moisture.[1]

Avoid repeated freeze-thaw cycles as this can lead to degradation of the compound.[1][4]

Signaling Pathway and Mechanism of Action
SN40 hydrochloride exerts its biological effects by inhibiting amino acid transporters. The

diagram below illustrates the general mechanism of action.
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Caption: Inhibition of Amino Acid Transporters by SN40 Hydrochloride.

Experimental Workflow for Cell-Based Assays
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The following diagram outlines a typical workflow for utilizing the SN40 hydrochloride stock

solution in a cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of SN40
Hydrochloride Stock Solution with DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861296#preparing-sn40-hydrochloride-stock-
solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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